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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517

Usp28-IN-4 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information for dissolving and using Usp28-IN-4 in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Usp28-IN-47?

Al: The recommended solvent for preparing stock solutions of Usp28-IN-4 is Dimethyl
Sulfoxide (DMSO). It is sparingly soluble in DMSO, with reported concentrations up to 10
mg/mL.[1][2] For optimal dissolution, using newly opened, anhydrous DMSO is crucial, as
hygroscopic (water-absorbing) DMSO can significantly reduce the compound's solubility.[1]

Q2: How do | prepare a stock solution of Usp28-IN-47?

A2: To prepare a stock solution, dissolve Usp28-IN-4 powder in high-quality, anhydrous DMSO.
Gentle warming, sonication (using an ultrasonic bath), and adjusting the pH to 2 with 1 M HCI
while heating to 60°C can aid in complete dissolution, especially for higher concentrations.[1]
Please refer to the detailed protocol in the "Experimental Protocols" section below.

Q3: How should I store the Usp28-IN-4 stock solution?

A3: Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to
prevent degradation from repeated freeze-thaw cycles.[1][3] Store these aliquots at -80°C for
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up to 6 months or at -20°C for up to 1 month.[1][4] When storing at -20°C, ensure the solution
is protected from light.[1]

Q4: What is the mechanism of action for Usp28-IN-47?

A4: Usp28-IN-4 is a potent and selective inhibitor of Ubiquitin-specific Protease 28 (USP28).[1]
[2] USP28 is a deubiquitinase enzyme that removes ubiquitin tags from substrate proteins,
thereby saving them from degradation by the proteasome. A key substrate of USP28 is the
oncoprotein c-Myc.[5][6][7] By inhibiting USP28, Usp28-IN-4 prevents the deubiquitination of c-
Myc, leading to its enhanced degradation and a reduction in its cellular levels.[1][8] This
mechanism underlies its cytotoxic effects on cancer cells.[1][8]
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Issue

Potential Cause

Recommended Solution

Compound does not fully
dissolve in DMSO.

1. Suboptimal DMSO quality:
DMSO may have absorbed
moisture. 2. Insufficient
agitation: The compound
needs energy to dissolve. 3.
Concentration too high: The
desired concentration exceeds

the solubility limit.

1. Use fresh, high-purity,
anhydrous DMSO.[1] 2. Gently
warm the solution, use an
ultrasonic bath, and vortex to
facilitate dissolution.[1] 3.
Prepare a more dilute stock

solution.

Precipitate forms when diluting
the DMSO stock solution into

aqueous cell culture media.

1. Low aqueous solubility:
Usp28-IN-4 is a hydrophobic
molecule, and its solubility
dramatically decreases when
the DMSO concentration is
lowered by dilution in aqueous
media. This is a common issue
for many small molecule
inhibitors.[9][10] 2. High final
concentration: The final
concentration in the media is

too high.

1. Ensure the final
concentration of DMSO in the
cell culture medium is kept low
(typically <0.5%) to minimize
solvent-induced cytotoxicity. 2.
Add the DMSO stock solution
to the media dropwise while
vortexing or stirring to ensure
rapid mixing and minimize
localized high concentrations.
3. Perform a serial dilution of
the stock solution in your cell
culture medium to determine
the maximum achievable
working concentration without
precipitation. 4. Do not store
the diluted working solution;
prepare it fresh for each

experiment.

Inconsistent experimental

results.

1. Stock solution degradation:
Repeated freeze-thaw cycles
can degrade the compound. 2.
Inaccurate concentration:
Potential errors during

weighing or dilution.

1. Aliquot the stock solution
after preparation to avoid
multiple freeze-thaw cycles.[1]
[3] 2. Carefully calibrate all
equipment (balances, pipettes)
and double-check calculations

before preparing solutions.
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Quantitative Data Summary

Parameter Value Reference
ICs0 (USP28) 0.04 pM [1][2][11]
Solubility in DMSO Up to 10 mg/mL (21.68 mM) [1]
Molecular Weight 461.4 g/mol [2]

Experimental Protocols
Protocol: Preparation of a 10 mM Usp28-IN-4 Stock
Solution in DMSO

¢ Pre-warming: Allow the Usp28-IN-4 vial and a sealed bottle of anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of atmospheric
moisture.

e Weighing: Accurately weigh the desired amount of Usp28-IN-4 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution, weigh out 4.614 mg
of the compound.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Usp28-IN-4 powder. For the example above, add 1 mL of DMSO.

¢ Dissolution:

o

Vortex the solution vigorously for 1-2 minutes.

o

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes.

o

If solids persist, gently warm the solution to 37-60°C for a short period while mixing.[1]

[¢]

Note: For concentrations at the higher end of the solubility limit (e.g., 10 mg/mL), adjusting
the pH to 2 with 1 M HCI and heating to 60°C may be necessary for complete dissolution.

[1]
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 Sterilization (Optional): If required for your specific application, filter the stock solution
through a 0.22 um DMSO-compatible syringe filter into a sterile tube.

» Aliquoting and Storage: Dispense the stock solution into single-use, light-protected (amber)
sterile tubes. Store immediately at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[1][4]
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Caption: USP28-IN-4 inhibits USP28, preventing c-Myc deubiquitination and promoting its
degradation.

Weigh Usp28-IN-4
Powder

Add Anhydrous
DMSO

l

Vortex / Sonicate /
Warm

Aliquot into
Single-Use Tubes

Store at -80°C
or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a Usp28-IN-4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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